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Introduction

C18G is an 18-amino acid cationic antimicrobial peptide (AMP) derived from platelet factor IV,

exhibiting broad-spectrum activity against various bacteria.[1][2] Its mechanism of action

involves permeabilizing bacterial membranes and interacting with two-component signaling

systems.[1][3] Accurate quantification of C18G in biological matrices such as plasma, serum,

and tissue homogenates is critical for preclinical and clinical research, including

pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies. This document provides

detailed protocols for the quantification of C18G using two common bioanalytical platforms:

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked

Immunosorbent Assay (ELISA).

Method 1: Quantification by LC-MS/MS
LC-MS/MS is the gold standard for peptide quantification, offering high selectivity, sensitivity,

and a wide dynamic range.[4][5] This method separates the target peptide from complex

biological matrix components via liquid chromatography before detection and quantification by

a triple quadrupole mass spectrometer.

Experimental Workflow for LC-MS/MS
A typical workflow for peptide quantification using LC-MS/MS involves several key stages from

sample preparation to data analysis.
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Sample Preparation LC-MS/MS Analysis Data Processing

1. Sample Collection
(e.g., Plasma, Serum)

2. Spiking
(Internal Standard)

3. Extraction
(PPT or SPE)

4. Evaporation &
Reconstitution

5. LC Separation
(C18 Column)

Inject 6. MS/MS Detection
(MRM Mode)

7. Peak IntegrationAcquire Data 8. Calibration Curve
Generation

9. Concentration
Calculation

1. Coat Plate
(Capture Antibody)

2. Block Plate
(e.g., BSA)

Incubate & Wash

3. Add Sample
(Standards, QCs, Unknowns)

Incubate & Wash

4. Add Detection Ab
(Biotinylated)

Incubate & Wash

5. Add Conjugate
(Streptavidin-HRP)

Incubate & Wash

6. Add Substrate
(TMB)

Incubate & Wash

7. Stop Reaction
(Acid) & Read Plate (450 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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